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Cat. No.: B1410646
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,5-Difluoro-4-
nitrobenzenesulfonamide (CAS No. 1807193-16-3), a fluorinated nitroaromatic compound
with significant potential as a building block in medicinal chemistry and drug discovery. The
strategic placement of two fluorine atoms and a nitro group on the benzenesulfonamide
scaffold makes this molecule a subject of interest for the development of novel therapeutic
agents.

Molecular Overview and Physicochemical
Properties

2,5-Difluoro-4-nitrobenzenesulfonamide is a substituted aromatic sulfonamide. The
presence of strongly electron-withdrawing groups, the two fluorine atoms and the nitro group,
significantly influences the electronic properties of the benzene ring, making it a valuable
intermediate for various chemical transformations.[1]
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Table 1: Physicochemical Properties of 2,5-Difluoro-4-nitrobenzenesulfonamide

Property Value Source
CAS Number 1807193-16-3 [2]
Molecular Formula CeHaF2N204S [2]
Molecular Weight 238.17 g/mol [2]
Appearance Not specified (likely a solid) Inferred
Solubility Not specified Inferred

Synthesis of 2,5-Difluoro-4-
nitrobenzenesulfonamide

A definitive, peer-reviewed synthesis of 2,5-Difluoro-4-nitrobenzenesulfonamide has not
been published in widely accessible scientific literature. However, based on established
synthetic methodologies for benzenesulfonamides, a plausible two-step synthetic route can be
proposed, starting from 2,5-difluoronitrobenzene.

Proposed Synthetic Pathway

The synthesis likely proceeds via two key steps:

o Chlorosulfonation of 2,5-difluoronitrobenzene to yield the intermediate, 2,5-Difluoro-4-
nitrobenzenesulfonyl chloride (CAS No. 1806289-42-8).

o Amination of the sulfonyl chloride intermediate with ammonia to produce the final product,
2,5-Difluoro-4-nitrobenzenesulfonamide.

2,5-Difluoronitrobenzene Chlorosulfonic acid (CISO3H 2,5-Difluoro-4-nitrobenzenesulfonyl chloride Ammonia (NH3 2,5-Diﬂuor0-4»nitrobenzenesulfonamida

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2,5-Difluoro-4-nitrobenzenesulfonamide.
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Experimental Protocols

The following are generalized, step-by-step methodologies for the proposed synthesis. These
protocols are based on standard procedures for similar transformations and should be adapted
and optimized for specific laboratory conditions.

This procedure is adapted from general methods for the chlorosulfonation of aromatic
compounds.[3]

In a fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a
gas outlet connected to a scrubber.

To the flask, add 2,5-difluoronitrobenzene (1.0 eq.).
Cool the flask in an ice bath to 0-5 °C.

Slowly add chlorosulfonic acid (3-5 eq.) dropwise via the dropping funnel, maintaining the
internal temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4
hours, or until the reaction is complete as monitored by TLC or GC-MS.

Carefully quench the reaction by pouring the mixture onto crushed ice.

The solid precipitate, 2,5-Difluoro-4-nitrobenzenesulfonyl chloride, is then collected by
vacuum filtration.

Wash the solid with cold water and dry under vacuum.
This protocol is based on the general synthesis of sulfonamides from sulfonyl chlorides.[4]

 In a suitable reaction vessel, dissolve the crude 2,5-Difluoro-4-nitrobenzenesulfonyl chloride
(1.0 eq.) in a suitable organic solvent such as dichloromethane or tetrahydrofuran.

e Cool the solution in an ice bath.

e Slowly bubble ammonia gas through the solution or add aqueous ammonia dropwise with
vigorous stirring.
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» Continue stirring at room temperature for 1-3 hours.
e Monitor the reaction by TLC until the starting material is consumed.

» Upon completion, dilute the reaction mixture with water and extract the product with an
organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

e The crude product can be purified by recrystallization or column chromatography to yield
pure 2,5-Difluoro-4-nitrobenzenesulfonamide.

Role in Drug Discovery and Medicinal Chemistry

The structural motifs present in 2,5-Difluoro-4-nitrobenzenesulfonamide are of significant
interest in drug design and development.

The Importance of the Sulfonamide Moiety

The benzenesulfonamide scaffold is a well-established pharmacophore found in a wide range
of therapeutic agents.[3][5] The sulfonamide group can act as a hydrogen bond donor and
acceptor, and its geometry allows it to bind to various enzyme active sites.[5]

The Influence of Fluorine and Nitro Groups

The incorporation of fluorine atoms and a nitro group can profoundly impact a molecule's
biological activity and pharmacokinetic properties.

e Fluorine: The introduction of fluorine can enhance metabolic stability, increase binding
affinity, and modulate the lipophilicity and bioavailability of a drug candidate.[6][7][8] The
strong carbon-fluorine bond is resistant to metabolic cleavage, which can prolong the in vivo
half-life of a drug.[7]

» Nitro Group: The nitro group is a strong electron-withdrawing group that can participate in
hydrogen bonding and other non-covalent interactions within a protein's binding pocket.[1] It
can also serve as a precursor to an amino group through reduction, allowing for further
chemical modifications.
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Caption: Key structural features and their relevance in drug discovery.

Potential Applications

While specific applications for 2,5-Difluoro-4-nitrobenzenesulfonamide have not been
documented, its structural features suggest its utility as an intermediate in the synthesis of
various potential therapeutic agents, including:

o Enzyme Inhibitors: The sulfonamide moiety is a known zinc-binding group, making this
compound a potential starting point for the design of inhibitors for metalloenzymes such as
carbonic anhydrases and matrix metalloproteinases.[3][9]

» Antibacterial Agents: The fluoroquinolone and nitroimidazole classes of antibiotics feature
fluorinated and nitroaromatic rings, respectively.[10] This compound could serve as a
building block for novel antibacterial agents.

» Kinase Inhibitors: Many kinase inhibitors incorporate substituted aromatic rings. The specific
substitution pattern of this molecule could be explored for its potential to interact with the
ATP-binding site of various kinases.

Safety and Handling
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A specific Safety Data Sheet (SDS) for 2,5-Difluoro-4-nitrobenzenesulfonamide is not readily
available. However, based on the safety profiles of structurally related compounds, the
following precautions should be taken:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents and bases.

Conclusion

2,5-Difluoro-4-nitrobenzenesulfonamide is a promising, yet underexplored, chemical entity.
Its synthesis is achievable through established chemical transformations, and its unique
combination of a sulfonamide core with fluorine and nitro substituents makes it a valuable
building block for the synthesis of novel compounds with potential therapeutic applications.
Further research into the synthesis, characterization, and biological evaluation of this
compound and its derivatives is warranted to fully unlock its potential in drug discovery and
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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